molecular formula C9H7ClFN B8385975 7-chloro-5-fluoro-4-methyl-1H-indole

7-chloro-5-fluoro-4-methyl-1H-indole

Cat. No.: B8385975
M. Wt: 183.61 g/mol
InChI Key: HBCSTWXUSYYHLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-chloro-5-fluoro-4-methyl-1H-indole is a useful research compound. Its molecular formula is C9H7ClFN and its molecular weight is 183.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7ClFN

Molecular Weight

183.61 g/mol

IUPAC Name

7-chloro-5-fluoro-4-methyl-1H-indole

InChI

InChI=1S/C9H7ClFN/c1-5-6-2-3-12-9(6)7(10)4-8(5)11/h2-4,12H,1H3

InChI Key

HBCSTWXUSYYHLM-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C=CNC2=C(C=C1F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an atmosphere of argon, 4-chloro-2-fluoro-5-nitrotoluene (1.9 g) was dissolved with anhydrous tetrahydrofuran (100 mL), and the reaction mixture was stirred at −50° C. Vinylmagnesium bromide (1.0 M solution in tetrahydrofuran, 40 mL) was dropped to the reaction mixture. The reaction mixture was raised slowly to −20° C. for 40 minutes. A saturated aqueous solution of ammonium chloride was added to the reaction mixture, and the reaction mixture was extracted with ethyl acetate. The obtained organic layer was washed with water and a saturated salt solution. The obtained extract was concentrated under reduced pressure after drying with sodium sulfate. The obtained residue was purified by column chromatography on silica gel (hexane:ethyl acetate=95:5→91:9) to give the title compound (1.09 g) having the following physical data.
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.